Cas no 370879-92-8 (cis-1-Benzylhexahydropyrrolo3,4-bpyrrole)

• Product Name: cis-1-Benzylhexahydropyrrolo3,4-bpyrrole
• CAS No: 370879-92-8
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• MDL: MFCD21364416
• CID: 854040
• PubChem ID: 40154005
• Update Time: 2025-07-09

cis-1-Benzylhexahydropyrrolo3,4-bpyrrole Chemical and Physical Properties

Names and Identifiers

• cis-1-Benzylhexahydropyrrolo[3,4-b]pyrrole
• 2-benzyl-2,7-diazabicyclo[3.3.0]octane
• Pyrrolo[3,​4-​b]​pyrrole, octahydro-​1-​(phenylmethyl)​-​, (3aR,​6aR)​-​rel-
• 1-Benzyloctahydropyrrolo[3,4-b]pyrrole
• 1-BENZYL-OCTAHYDRO-PYRROLO[3,4-B]PYRROLE
• 1-Benzylhexahydropyrrolo[3,4-b]pyrrole
• 1-Benzyl-octahydropyrrolo[3,4-b]pyrrole
• Pyrrolo[3,4-b]pyrrole, octahydro-1-(phenylmethyl)-
• 1-benzyl-octahydropyrrolo[2,3-c]pyrrole
• Pyrrolo[3,4-b]pyrrole,octahydro-1-(phenylmethyl)-
• LODPYENASSOOBD-UHFFFAOYSA-N
• TRA0043038
• AB43115
• FCH1678275
• SC-
• cis-1-Benzyl-octahydro-pyrrolo[3,4-b]pyrrole
• SCHEMBL10078725
• LODPYENASSOOBD-OLZOCXBDSA-N
• CS-0130634
• Pyrrolo[3,4-b]pyrrole, octahydro-1-(phenylmethyl)-, (3aR,6aR)-rel-
• DB-369926
• rac-(3aR,6aR)-1-benzyl-octahydropyrrolo[2,3-c]pyrrole
• cis-1-Benzylhexahydropyrrolo[3 pound not4-b]pyrrole
• 370879-92-8
• AKOS022183519
• DTXSID901179988
• cis-1-Benzyloctahydropyrrolo[3,4-b]pyrrole
• rel-(3aR,6aR)-Octahydro-1-(phenylmethyl)pyrrolo[3,4-b]pyrrole
• (3aR,6aR)-1-benzyloctahydropyrrolo[3,4-b]pyrrole
• EN300-257950
• 1426670-68-9
• (3aR,6aR)-1-benzyl-3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole
• rel-(3aR,6aR)-1-Benzyloctahydropyrrolo[3,4-b]pyrrole
• cis-1-Benzylhexahydropyrrolo3,4-bpyrrole

• MDL： MFCD21364416
• Inchi： 1S/C13H18N2/c1-2-4-11(5-3-1)10-15-7-6-12-8-14-9-13(12)15/h1-5,12-14H,6-10H2/t12-,13+/m1/s1
• InChI Key： LODPYENASSOOBD-OLZOCXBDSA-N
• SMILES： N1(CC2C=CC=CC=2)CC[C@@H]2CNC[C@H]12

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3

Additional information on cis-1-Benzylhexahydropyrrolo3,4-bpyrrole

Recent Advances in the Study of cis-1-Benzylhexahydropyrrolo[3,4-b]pyrrole (CAS: 370879-92-8) in Chemical Biology and Pharmaceutical Research

In recent years, the compound cis-1-Benzylhexahydropyrrolo[3,4-b]pyrrole (CAS: 370879-92-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative, characterized by its unique pyrrolopyrrole scaffold, has shown promising potential in drug discovery, particularly as a versatile building block for the synthesis of bioactive molecules. Its structural features, including a rigid bicyclic core and a benzyl substituent, make it an attractive candidate for modulating protein-protein interactions and enzyme inhibition.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the application of cis-1-Benzylhexahydropyrrolo[3,4-b]pyrrole as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized a multi-step synthetic route to functionalize the pyrrolopyrrole core, yielding compounds with high selectivity for specific kinase targets. Molecular docking studies revealed that the bicyclic scaffold of 370879-92-8 facilitates optimal binding to the ATP-binding site of kinases, while the benzyl group enhances hydrophobic interactions with the target proteins.

Another significant development involves the use of this compound in the design of sigma-1 receptor ligands. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of cis-1-Benzylhexahydropyrrolo[3,4-b]pyrrole exhibit nanomolar affinity for the sigma-1 receptor, a promising target for neurodegenerative diseases. The researchers employed structure-activity relationship (SAR) analysis to optimize the substitution pattern on the benzyl group, leading to improved blood-brain barrier penetration and in vivo efficacy in animal models of Alzheimer's disease.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient methods for the preparation of 370879-92-8. A 2023 publication in Organic Process Research & Development described a novel catalytic asymmetric synthesis route that significantly improves the enantiomeric purity of the compound while reducing production costs. This methodological breakthrough is particularly important for scaling up production to meet the growing demand in pharmaceutical applications.

Pharmacokinetic studies of cis-1-Benzylhexahydropyrrolo[3,4-b]pyrrole derivatives have also shown encouraging results. Research published in Drug Metabolism and Disposition (2024) reported favorable metabolic stability and oral bioavailability for several lead compounds derived from this scaffold. The bicyclic structure appears to confer resistance to cytochrome P450-mediated oxidation, while maintaining sufficient solubility for drug development purposes.

Looking forward, the unique properties of 370879-92-8 continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use as a scaffold for the development of allosteric modulators of G protein-coupled receptors. The compound's versatility and demonstrated biological activity suggest it will remain an important tool in medicinal chemistry for years to come.